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Compound of Interest

Compound Name: Imidazenil

Cat. No.: B138161 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Imidazenil. Given the absence of a specific Safety Data Sheet (SDS) for Imidazenil, the

following procedures are based on available data for the compound, safety protocols for the

structurally related compound Imidazole, and established best practices for handling potent

pharmaceutical agents. A thorough risk assessment should be conducted for all specific

laboratory applications.

Compound Data and Properties
Imidazenil is an experimental anxiolytic and anticonvulsant drug.[1] As a potent research

compound, it requires careful handling to minimize exposure.
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Property Data Source

Molecular Formula C18H12BrFN4O [2][3]

Molecular Weight 399.22 g/mol [2][3]

Appearance White crystalline powder [2]

Solubility

Poorly soluble in water;

Soluble in organic solvents like

DMSO and ethanol.

[2][4]

Storage

Store at 0-4°C for short term

(days to weeks) or -20°C for

long term (months to years).

Keep in a dry, dark place.

[3]

Note: This table summarizes available data for Imidazenil. For more detailed information on a

related compound, refer to the Safety Data Sheet for Imidazole (CAS 288-32-4).

Personal Protective Equipment (PPE)
A risk-based approach is critical for selecting appropriate PPE when handling potent

compounds.[5] The following table outlines recommended PPE for various laboratory activities

involving Imidazenil.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

N95 respirator with a face

shield. - Disposable, solid-front

lab coat with tight-fitting cuffs. -

Double chemical-resistant

gloves (e.g., nitrile). -

Disposable sleeves.

High risk of aerosolization and

inhalation of potent powders.

Full respiratory and skin

protection is essential.[5][6]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure. - Lab

coat. - Safety glasses with side

shields or chemical splash

goggles. - Chemical-resistant

gloves (e.g., nitrile).

Reduced risk of aerosolization

but potential for splashes and

spills.[5][6]

General Laboratory Handling

- Lab coat. - Safety glasses. -

Single pair of chemical-

resistant gloves.

Minimum required PPE for

handling closed containers or

solutions at low

concentrations.

Standard Operating Procedure for Safe Handling
Adherence to a strict protocol is crucial for minimizing exposure and ensuring a safe laboratory

environment.

3.1. Preparation and Engineering Controls

Consult Safety Information: Before beginning any work, review this guide and any available

institutional chemical safety resources.

Designated Area: All work with solid Imidazenil and concentrated solutions should be

conducted in a designated area, such as a chemical fume hood or a ventilated balance

enclosure, to contain any airborne particles.[5]

Prepare Work Surface: Cover the work surface with absorbent, disposable bench paper.
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Assemble Materials: Have all necessary equipment, including a spill kit, readily accessible

within the containment area.

3.2. Weighing and Solution Preparation

Don PPE: Put on the appropriate PPE as specified in the table above before entering the

designated handling area.

Weighing: Carefully weigh the desired amount of Imidazenil powder in a tared, sealed

container within a ventilated enclosure.

Dissolving: Add the solvent to the container with the powder. Cap the container and mix

gently to dissolve. Sonication may be required for some solvents.[4]

Labeling: Clearly label the container with the compound name, concentration, solvent, date,

and appropriate hazard warnings.

3.3. Post-Handling and Decontamination

Decontaminate: Wipe down all surfaces and equipment within the fume hood with an

appropriate cleaning agent (e.g., 70% ethanol) after each use.

Doff PPE: Remove PPE in the correct sequence to avoid self-contamination. Dispose of all

single-use PPE as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[7]

Disposal Plan
Proper disposal of Imidazenil and associated waste is critical to prevent environmental

contamination and accidental exposure.

Unused/Expired Compound: Do not dispose of down the drain or in regular trash. Collect in a

clearly labeled, sealed container and dispose of through a certified hazardous waste vendor.

[5][8]

Contaminated Labware (e.g., vials, pipette tips): Collect in a designated, puncture-resistant,

and sealed container. Label as "Hazardous Waste" with the name of the compound.[5]
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Contaminated PPE (e.g., gloves, lab coat): Place in a sealed bag or container labeled as

hazardous waste. Assume all disposable items that have come into contact with the

compound are contaminated.[5][8]

Waste Containers: Use designated hazardous waste containers, which are often color-coded

(e.g., black for hazardous pharmaceutical waste).[9][10] All waste must be disposed of in

accordance with federal, state, and local regulations.[8] The primary method for destroying

pharmaceutical waste is high-temperature incineration by a licensed facility.[9]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is required.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[11]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[11]

Spill:

Evacuate and restrict access to the area.

Wear appropriate PPE, including respiratory protection, before attempting to clean the

spill.

For a solid spill, gently cover with a damp paper towel to avoid raising dust.

Carefully collect the material with a scoop or other appropriate tool and place it in a

sealed, labeled hazardous waste container.
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Clean the spill area with an appropriate decontaminating solution, and dispose of all

cleaning materials as hazardous waste.

Diagrams
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Safe Handling Workflow for Imidazenil
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Caption: Workflow for the safe handling of Imidazenil.
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Emergency Response for Imidazenil Exposure

Immediate ActionsSpill Response
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Caption: Emergency procedures for Imidazenil exposure and spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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